N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide

• Molecular Formula: C23H17BrClNO3
• Molecular Weight: 470.7 g/mol
• IUPAC Name: N-[4-[(E)-3-(4-bromophenyl)-3-oxoprop-1-enyl]phenyl]-2-(2-chlorophenoxy)acetamide
• InChI: InChI=1S/C23H17BrClNO3/c24-18-10-8-17(9-11-18)21(27)14-7-16-5-12-19(13-6-16)26-23(28)15-29-22-4-2-1-3-20(22)25/h1-14H,15H2,(H,26,28)/b14-7+
• InChI Key: NQZPQRUCLCEIPM-VGOFMYFVSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)OCC(=O)NC2=CC=C(C=C2)/C=C/C(=O)C3=CC=C(C=C3)Br)Cl
• SMILES: C1=CC=C(C(=C1)OCC(=O)NC2=CC=C(C=C2)C=CC(=O)C3=CC=C(C=C3)Br)Cl

Description

N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide, also known as BPCA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in inflammation. N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and inhibit the growth of bacteria and fungi. N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide has also been found to have antioxidant properties, which may help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it an interesting target for research. N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide is also relatively easy to synthesize, which makes it accessible to researchers. However, one limitation of N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide. One area of research could be to study its potential as an anti-cancer agent. N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide has shown promising results in inhibiting the growth of cancer cells, and further studies could explore its potential as a treatment for cancer. Another area of research could be to study its potential as an anti-inflammatory agent. N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide has been found to reduce inflammation in animal models, and further studies could explore its potential as a treatment for inflammatory diseases. Additionally, future studies could focus on understanding the mechanism of action of N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide and designing experiments to study its effects.

Synthesis Methods

N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide can be synthesized using a multi-step process that involves the reaction of 4-bromoacetophenone with ethyl acetoacetate to form 4-bromo-3-oxo-1-butene. This intermediate is then reacted with 4-bromobenzaldehyde to form the final product, N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide. The synthesis of N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide has shown potential applications in various fields of research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. N-{4-[3-(4-bromophenyl)-3-oxo-1-propenyl]phenyl}-2-(2-chlorophenoxy)acetamide has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also shown promising results in inhibiting the growth of bacteria and fungi.